3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-5-3-8(7-11(13)15)10-6-9(14(17)18)2-4-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: KZXDXRPNGDDSFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)Cl
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID50691048
• Molecular Weight: 280.68 g/mol
• CAS RN: 1262009-88-0

Description

3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% (3-CMPFBA-95) is an important organic compound that has numerous applications in the scientific research field. It is widely used in the synthesis of various compounds, including pharmaceuticals, and has been studied extensively in recent years. This article will provide an overview of 3-CMPFBA-95, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, including pharmaceuticals, and has been studied extensively in recent years. It has been used in the synthesis of various organic compounds, including polymers, dyes, and pigments. It has also been used in the synthesis of various pharmaceuticals, such as antibiotics, antifungals, and antivirals. In addition, 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% has been used in the synthesis of various polymers, such as polyurethanes and polycarbonates.

Mechanism of Action

3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% is an organic compound that acts as an anhydride in the synthesis of various compounds. It is an important reagent in the Friedel-Crafts Acylation reaction, which involves the use of an acyl chloride and an anhydride, which react with a phenol to form an acylated product. The reaction is carried out in an inert atmosphere and is typically performed in a dry solvent. The reaction can be carried out at room temperature, but the reaction time may vary depending on the reactants used.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% have not been extensively studied. It is generally assumed to be non-toxic, but further research is needed to confirm this. It is also not known if 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% has any effect on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% in lab experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to using 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% in lab experiments. It is not known if the compound is non-toxic, so it should be handled with care. In addition, the reaction time can vary depending on the reactants used, so it is important to ensure that the reaction is carried out in the correct conditions.

Future Directions

There are numerous future directions for research involving 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95%. It is important to further investigate the biochemical and physiological effects of the compound, as well as its potential applications in the synthesis of various compounds. In addition, further research is needed to determine the optimal conditions for the Friedel-Crafts Acylation reaction. Finally, it would be beneficial to explore the potential use of 3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% in the synthesis of various polymers, dyes, and pigments.

Synthesis Methods

3-(3-Chloro-4-methoxyphenyl)-4-fluorobenzoic acid, 95% is synthesized by a method known as the Friedel-Crafts Acylation reaction. This reaction involves the use of an acyl chloride and an anhydride, which react with a phenol to form an acylated product. The reaction is carried out in an inert atmosphere and is typically performed in a dry solvent. The reaction can be carried out at room temperature, but the reaction time may vary depending on the reactants used.